3-Bromo-4-hydroxy-5-nitrophenyl benzoate

• Molecular Formula: C13H8BrNO5
• Molecular Weight: 338.11g/mol
• IUPAC Name: (3-bromo-4-hydroxy-5-nitrophenyl) benzoate
• InChI: InChI=1S/C13H8BrNO5/c14-10-6-9(7-11(12(10)16)15(18)19)20-13(17)8-4-2-1-3-5-8/h1-7,16H
• InChI Key: JTBBZZLIXJXSGP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)OC2=CC(=C(C(=C2)Br)O)[N+](=O)[O-]

Description

3-Bromo-4-hydroxy-5-nitrophenyl benzoate is a substituted benzoate ester characterized by a phenyl ring functionalized with bromo (-Br), hydroxy (-OH), and nitro (-NO₂) groups at positions 3, 4, and 5, respectively (Figure 1). The compound’s structure imparts unique physicochemical properties, including altered acidity, solubility, and reactivity compared to simpler benzoate derivatives. The bromo and nitro groups are electron-withdrawing, which may influence its stability and interactions with biological systems, while the hydroxy group enables hydrogen bonding and derivatization opportunities .

Comparison with Similar Compounds

Table 1: Substituent Comparison of Benzoate Derivatives

Compound	Substituents	Key Reactivity Traits
3-Bromo-4-hydroxy-5-nitrophenyl benzoate	-Br, -OH, -NO₂ (positions 3,4,5)	Electron-deficient ring; acidic -OH group
Methyl benzoate	-COOCH₃	Neutral ring; low reactivity
Ethyl 4-(dimethylamino)benzoate	-N(CH₃)₂ (position 4)	Electron-rich ring; photoactive

Physical Properties: pKa and Solubility

• Acidity: The hydroxy group in the target compound likely lowers its pKa compared to benzoic acid (pKa 4.2 ).
• Solubility: The bromo and nitro groups increase molecular weight and reduce water solubility relative to methyl benzoate.

Table 2: Physical Properties of Selected Benzoates

Compound	Molecular Weight (g/mol)	Estimated pKa	Solubility Profile
3-Bromo-4-hydroxy-5-nitrophenyl benzoate	~336.1	~2.5–3.0	Low in water; moderate in DMSO
Benzoic acid	122.1	4.2	Soluble in hot water
Methyl benzoate	136.1	-	Insoluble in water

Bioactivity and Environmental Degradation

• Bioactivity: Unlike benzoate, which attracts Pseudomonas putida via chemotaxis , the target compound’s bulky substituents may hinder receptor binding. Similarly, ethyl 4-(dimethylamino)benzoate exhibits high reactivity in resin cements , whereas the nitro and bromo groups in the target compound could confer antimicrobial properties.
• Degradation : Microbial degradation pathways for benzoate (e.g., Rhodococcus sp. CS-1 ) involve cleavage of the ester bond and aromatic ring oxidation. The nitro and bromo groups in the target compound likely resist enzymatic breakdown, increasing environmental persistence .

Table 3: Degradation and Bioactivity Profiles

Compound	Microbial Degradation Efficiency	Notable Bioactivity
3-Bromo-4-hydroxy-5-nitrophenyl benzoate	Low (predicted)	Potential antimicrobial activity
Benzoic acid	High	Preservative, antifungal
Benzyl benzoate	Moderate	Antiparasitic, fragrance